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Compound of Interest

Compound Name: (Rac)-AZD8186

Cat. No.: B612112 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of investigational compounds like (Rac)-AZD8186 is paramount. This

potent and selective inhibitor of PI3Kβ and PI3Kδ demands rigorous adherence to safety

protocols to protect both laboratory personnel and the environment. This document provides

essential, step-by-step guidance for the safe and compliant disposal of (Rac)-AZD8186,

ensuring that its journey from benchtop to waste stream is managed with the utmost care.

It is imperative that all disposal activities comply with local, state, and federal regulations. This

guide should be used in conjunction with your institution's specific Environmental Health and

Safety (EHS) protocols. Always consult with your EHS department for final approval of your

disposal plan.

Chemical and Physical Properties of AZD8186
A thorough understanding of the chemical and physical properties of a compound is the

foundation of a sound disposal strategy. While a complete, publicly available Safety Data Sheet

(SDS) with specific disposal instructions for (Rac)-AZD8186 is not readily accessible, the

following information has been compiled from various chemical and scientific databases.
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Property Data

Chemical Name

8-[(1R)-1-[(3,5-difluorophenyl)amino]ethyl]-N,N-

dimethyl-2-(4-morpholinyl)-4-oxo-4H-1-

benzopyran-6-carboxamide

CAS Number 1627494-13-6

Molecular Formula C₂₄H₂₅F₂N₃O₄

Molecular Weight 457.5 g/mol

Appearance Solid powder

Solubility Soluble in DMSO.

Known Hazards

As a potent kinase inhibitor, (Rac)-AZD8186

should be handled as a potentially hazardous

compound. The toxicological properties have

not been fully investigated. Assume it is harmful

if swallowed, in contact with skin, or if inhaled.

Experimental Protocol: Step-by-Step Disposal
Procedures
The following protocol outlines the recommended steps for the disposal of (Rac)-AZD8186
waste, including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

Identify all waste streams containing (Rac)-AZD8186. This includes:

Unused or expired pure (Rac)-AZD8186 powder.

Solutions containing (Rac)-AZD8186 (e.g., in DMSO).

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials, flasks).

Contaminated personal protective equipment (PPE) (e.g., gloves, lab coats).
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Segregate (Rac)-AZD8186 waste from other laboratory waste at the point of generation.

Use dedicated, clearly labeled hazardous waste containers.

2. Waste Containment and Labeling:

Solid Waste:

Place unused (Rac)-AZD8186 powder and contaminated solids (e.g., weighing paper,

contaminated wipes) in a sealable, puncture-resistant container.

The container must be compatible with the chemical waste. A high-density polyethylene

(HDPE) container is generally suitable.

Liquid Waste:

Collect solutions containing (Rac)-AZD8186 in a sealable, leak-proof container.

If dissolved in a solvent like DMSO, the waste should be segregated as a halogen-free

organic solvent waste unless mixed with other halogenated solvents.

Do not mix incompatible waste streams.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include:

The full chemical name: "(Rac)-AZD8186".

The concentration and solvent (for liquid waste).

The accumulation start date.

The name of the principal investigator and laboratory contact information.

Appropriate hazard pictograms (e.g., exclamation mark for irritant, health hazard).
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3. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure area that is well-ventilated.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

Secondary containment (e.g., a larger, chemically resistant tub) is highly recommended to

contain any potential leaks or spills.

Keep waste containers sealed except when adding waste.

4. Disposal of Empty Containers:

Empty containers that held (Rac)-AZD8186 must also be disposed of as hazardous waste

unless properly decontaminated.

Decontamination Procedure:

Rinse the container three times with a suitable solvent in which AZD8186 is soluble (e.g.,

DMSO, followed by ethanol or isopropanol).

Collect the rinsate as hazardous liquid waste.

After triple rinsing, deface the original label on the container.

Dispose of the decontaminated container in accordance with your institution's guidelines

for non-hazardous lab glass or plastic.

5. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of (Rac)-AZD8186 down the drain or in the regular trash.

The most common and recommended method for the final disposal of this type of chemical

waste is incineration by a licensed hazardous waste disposal facility.
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Logical Workflow for (Rac)-AZD8186 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (Rac)-AZD8186.
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Caption: Disposal workflow for (Rac)-AZD8186 from generation to final disposal.
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By implementing these procedures, research professionals can ensure the safe and compliant

disposal of (Rac)-AZD8186, fostering a culture of safety and environmental responsibility within

the laboratory.

To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to the
Proper Disposal of (Rac)-AZD8186]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612112#rac-azd8186-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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